Cas no 1597714-23-2 (rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate)

• Product Name: rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate
• CAS No: 1597714-23-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4779756
• PubChem ID: 118304303
• Update Time: 2025-05-21

rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1R,2S)-2-aminocyclopropyl]-, methyl ester
• rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate

• Inchi： 1S/C11H13NO2/c1-14-11(13)8-4-2-7(3-5-8)9-6-10(9)12/h2-5,9-10H,6,12H2,1H3/t9-,10+/m1/s1
• InChI Key： DOEYNGYRDBEXSZ-ZJUUUORDSA-N
• SMILES： C(OC)(=O)C1=CC=C([C@H]2C[C@@H]2N)C=C1

Additional information on rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate

Professional Introduction to Rac-Methyl 4-(1R,2S)-2-Aminocyclopropylbenzoate (CAS No. 1597714-23-2)

Rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate, a compound with the chemical identifier CAS No. 1597714-23-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural configuration of rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate, characterized by its cyclopropyl and amino substituents on a benzoate backbone, makes it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate involve meticulous attention to stereochemistry, which is crucial for its biological activity. The presence of the (1R,2S) configuration at the cyclopropyl ring is particularly noteworthy, as it influences the molecule's interaction with biological targets. Recent studies have highlighted the importance of stereospecificity in pharmaceuticals, emphasizing that subtle differences in molecular geometry can significantly alter pharmacological outcomes.

In the realm of medicinal chemistry, rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate has been explored for its potential role in modulating various biological pathways. The benzoate moiety is well-known for its pharmacological properties, often serving as a scaffold for developing drugs with analgesic, anti-inflammatory, and neuroprotective effects. The incorporation of the 2-aminocyclopropyl group introduces additional complexity, which may enhance binding affinity and selectivity towards specific enzymes or receptors.

Recent research has demonstrated that derivatives of benzoic acid, particularly those with cyclic aliphatic substituents, exhibit notable biological activity. For instance, studies have shown that compounds similar to rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate can interact with cyclooxygenase enzymes (COX), which are pivotal in the inflammatory response. The cyclopropyl group's rigid structure may facilitate optimal positioning within the enzyme's active site, potentially leading to improved efficacy.

The pharmacokinetic profile of rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate is another critical aspect that has been scrutinized. The molecule's solubility, metabolic stability, and distribution within biological systems are all factors that determine its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including adequate bioavailability and moderate clearance rates. These characteristics make it an attractive candidate for further development into a novel therapeutic agent.

Moreover, the synthesis of rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve the desired stereochemical purity, which is essential for its intended applications. Techniques such as asymmetric synthesis and chiral resolution have been utilized to isolate the (1R,2S) enantiomer with high enantiomeric excess.

The potential therapeutic applications of rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate are broad and multifaceted. Beyond its anti-inflammatory properties, this compound has shown promise in preclinical models as a potential treatment for pain management and neurodegenerative disorders. The ability of the molecule to cross the blood-brain barrier and interact with central nervous system receptors makes it an intriguing candidate for further exploration.

In conclusion, rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties position it as a promising candidate for drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like rac-methyl 4-(1R,2S)-2-aminocyclopropylbenzoate will play an increasingly important role in addressing unmet medical needs.